Cas no 100-76-5 (Quinuclidine)

An organic compound, chemically named 1-azabicyclo [2.2.2] octane, can be used as a complexing agent for organometallic compounds and pharmaceutical intermediates< Br>

Quinuclidine structure

Product Name:Quinuclidine

CAS No:100-76-5

Molecular Formula:C₇H₁₃N

Molecular Weight:111.184821844101

MDL:MFCD00006690

CID:35111

PubChem ID:24851837

Quinuclidine Properties

Names and Identifiers

- Quinuclidine
- 1-Azabicyclo[2.2.2]octane
- CHINUCLIDIN QUINUCLIDINE 1-AZABICYCLO[2.2.2]OCTANE
- ABCO
- Chinuclidin
- 1,4-ethanopiperidine
- 1,4-ETHYLENEPIPERIDINE
- 1-Azabicyclo[2.2.2]octan
- 1,4-ethylidinepiperidine
- 4-Azabicyclo[2.2.2]octane
- Quinuclidine, 97+%
- 1-Azabicyclo(2.2.2)octane
- XFX99FC5VI
- SBYHFKPVCBCYGV-UHFFFAOYSA-N
- quinuclidine,1-Azabicyclo[2.2.2]octane
- quinuclidinehydrochloride
- Quinuclidine, 97%
- azabicyclo[2.2.2]octane
- DSSTox_RID_97282
- DSSTox_CID_31396
- DSSTox_GSID_57607
- 1-azabicyclo[2,2,2]octane
- 1-Azo
- QUINUCLIDINE [MI]
- AKOS015840987
- Quinuclidines
- UNII-XFX99FC5VI
- InChI=1/C7H13N/c1-4-8-5-2-7(1)3-6-8/h7H,1-6H
- NCGC00253728-01
- DTXCID0031396
- EINECS 202-887-1
- CHEMBL1209648
- CS-W013663
- Q0062
- CHEBI:38420
- Q1864086
- MFCD00006690
- DTXSID2057607
- AS-31127
- CAS-100-76-5
- 100-76-5
- J-000219
- SR-01000944922-1
- Tox21_113847
- SY046764
- SCHEMBL18960
- 1,4-Ethanopiperidine
- AMY22548
- 1-Azoniabicyclo[2.2.2]Octane
- BRD-K84257395-001-01-1
- PDSP2_000403
- 1,4-Ethylenepiperidine
- NSC-168431
- SCHEMBL11328296
- BDBM50416495
- A903281
- NS00023002
- 4-nitrophenylacrylate
- SR-01000944922
- FT-0631529
- PDSP1_000405
- SCHEMBL25118167
- 1-azabicyclo(2.2.2)octane;quinuclidine
- DB-007846
- QUINUCLIDINE
- 1-azabicyclo[2.2.2]octane;quinuclidine
- 4-Azabicyclo(2.2.2)octane
- 1-AZABICYCLO[2.2.2]OCTANE
- +Expand
- MDL： MFCD00006690
- InChIKey： SBYHFKPVCBCYGV-UHFFFAOYSA-N
- Inchi： 1S/C7H13N/c1-4-8-5-2-7(1)3-6-8/h7H,1-6H2
- SMILES： N12CCC(CC1)CC2

Computed Properties

Exact Mass: 111.10500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 111.104799
Heavy Atom Count: 8
Complexity: 71.4
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.4
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 3.2

Experimental Properties

LogP: 1.04000
PSA: 3.24000
Merck: 8081
Refractive Index: 1.4500 (estimate)
Water Partition Coefficient: Soluble in alcohol, diethyl ether, water and organic solvents.
Boiling Point: 198.35°C (rough estimate)
Melting Point: 157-160 °C (lit.)
Vapor Pressure: 1.5 mmHg ( 20 °C)
Flash Point: STABILITY
Solubility: H2O: very slightly soluble
Color/Form: White to yellowish crystalline powder
Sensitiveness: Air Sensitive
Density: 0.8928 (rough estimate)

Quinuclidine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0000NE-1g	Quinuclidine	100-76-5	98%	1g	$16.00	2024-04-18
A2B Chem LLC	AA00042-1g	Quinuclidine	100-76-5	98%	1g	$14.00	2024-07-24
abcr	AB352162-250 mg	Quinuclidine, 97%; .	100-76-5	97%	250 mg	€80.40	2023-07-19
Alichem	A449037566-5g	Quinuclidine	100-76-5	95%	5g	$349.80	2023-09-04
Ambeed	A482782-1g	1-Azabicyclo[2.2.2]octane	100-76-5	98%	1g	$19.0	2024-07-24
Chemenu	CM328248-100g	quinuclidine	100-76-5	95%+	100g	$2372	2022-09-30
Enamine	EN300-170612-1.0g	1-azabicyclo[2.2.2]octane	100-76-5		1.0g	$196.0
eNovation Chemicals LLC	D584269-1g	QUINUCLIDINE	100-76-5	95%	1g	$400	2022-06-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	Q132740-1g	Quinuclidine	100-76-5	97%	1g	¥308.90	2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Q45890-250mg	Quinuclidine	100-76-5		250mg	¥168.0	2021-09-08

Quinuclidine Suppliers

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Quinuclidine Related Literature

1. Nucleophilic catalysis with rearrangement. The reactivity of pseudoaromatic compounds. Part VII. The 1-azabicyclo[2,2,2]octane-catalysed reaction of 2-iodocyclohepta-2,4,6-trien-1-one with piperidine

Gino Biggi,Francesco Del Cima,Francesco Pietra J. Chem. Soc. Perkin Trans. 2 1972 1424
2. The synthesis of 5- and 6-substituted quinuclidine-3-carboxylic esters: intermediates for novel muscarinic ligands

Roger J. Snow,Raymond Baker,Richard H. Herbert,Ian J. Hunt,Kevin J. Merchant,John Saunders J. Chem. Soc. Perkin Trans. 1 1991 409
3. Cross-coupling reactions in Cinchona alkaloid chemistry: aryl-substituted and dimeric quinine, quinidine, as well as quincorine and quincoridine derivatives

Jens Frackenpohl,Wilfried M. Braje,H. Martin R. Hoffmann Cinchona alkaloid chemistry: aryl-substituted and dimeric quinine quinidine as well as quincorine and quincoridine derivatives. Jens Frackenpohl Wilfried M. Braje H. Martin R. Hoffmann J. Chem. Soc. Perkin Trans. 1 2001 47
4. Electrically responsive structural transformations triggered by vapour and temperature in a series of pleochroic bis(oxalato)chromium(iii) complex salts

Marko Dunatov,Andreas Pu?kari?,Luka Pavi?,Zoran ?tefani?,Lidija Andro? Dubraja J. Mater. Chem. C 2022 10 8024
5. An unusual carbon–carbon bond scission reaction with molecular oxygen under mild conditions; formation of piperidines from 1-azabicyclo[2.2.2]octanes

Timothy Norris,Dinos Santafianos,Jon Bordner J. Chem. Soc. Perkin Trans. 1 1997 3679
6. Reaction of 2-iodocyclohepta-2,4,6-trien-1-one with 1-azabicyclo[2,2,2]octane. An unusually easy nucleophilic opening of a bicyclo[2,2,2]octane skeleton

Francesco Pietra,Francesco Del Cima J. Chem. Soc. D 1970 297
7. Electrically responsive structural transformations triggered by vapour and temperature in a series of pleochroic bis(oxalato)chromium(iii) complex salts

Marko Dunatov,Andreas Pu?kari?,Luka Pavi?,Zoran ?tefani?,Lidija Andro? Dubraja J. Mater. Chem. C 2022 10 8024
8. Reaction of 2-iodocyclohepta-2,4,6-trien-1-one with 1-azabicyclo[2,2,2]octane. An unusually easy nucleophilic opening of a bicyclo[2,2,2]octane skeleton

Francesco Pietra,Francesco Del Cima J. Chem. Soc. D 1970 297
9. Differential pulse polarographic determination of [R-(Z)]-α-(methoxyimino)-1-azabicyclo[2.2.2]-octane-3-acetonitrile monohydrochloride in tablets following derivatization with dimethyldioxirane

J. N. Ennis,P. C. Buxton Anal. Commun. 1996 33 261
10. Binary complexes of tertiary amines with phenylacetylene. Dispersion wins over electrostatics

Surajit Maity,G. Naresh Patwari,S. Karthikeyan,Kwang S. Kim Phys. Chem. Chem. Phys. 2010 12 6150

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Amadis Chemical Company Limited

(CAS:100-76-5)Quinuclidine

Purity:99%

Quantity:25g

Price($):386.0